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Compound of Interest

Compound Name: Diacetone acrylamide

Cat. No.: B1201945 Get Quote

Essential safety protocols and operational guidance for researchers, scientists, and drug

development professionals working with Diacetone Acrylamide. This document provides

immediate, procedural, and step-by-step instructions for the safe handling, storage, and

disposal of Diacetone Acrylamide to ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
When handling Diacetone Acrylamide, a comprehensive approach to personal protection is

crucial to minimize exposure and ensure safety. The following table summarizes the required

personal protective equipment.
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PPE Category Item
Specifications and
Remarks

Eye Protection Safety Glasses or Goggles

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

Hand Protection Chemical-Resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[1][2] Nitrile rubber is

a commonly recommended

material. While specific

breakthrough time data for

Diacetone Acrylamide is not

readily available, data for 40%

Acrylamide solution shows a

breakthrough time of >480

minutes for nitrile gloves. It is

recommended to change

gloves regularly, at least every

two hours.

Body Protection Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1][2] A fully buttoned

lab coat with sleeves

extending to the wrists is

mandatory.

Respiratory Protection Respirator Follow the OSHA respirator

regulations found in 29 CFR

1910.134 or European

Standard EN 149.[2] A NIOSH-

approved half-face respirator

with an organic vapor/acid gas
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cartridge and a dust/mist filter

is recommended where the

neat chemical is weighed and

diluted.[3] Use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator if exposure limits are

exceeded or if irritation or other

symptoms are experienced.[2]

Quantitative Safety Data
The following tables provide key quantitative data regarding the toxicology and occupational

exposure limits of Diacetone Acrylamide and the related compound, Acrylamide.

Toxicity Data for Diacetone Acrylamide

Test Species Route Value

LD50 Mouse Oral 1303 mg/kg

LD50 Rat Oral 1770 mg/kg[2]

LD50 Rabbit Skin >10 g/kg[2]

Occupational Exposure Limits for Acrylamide (as a reference)

Note: There are no established OSHA, NIOSH, or ACGIH exposure limits specifically for

Diacetone Acrylamide. The following data for Acrylamide is provided as a conservative

reference.

Organization Limit Value

OSHA PEL (8-hour TWA) 0.3 mg/m³

NIOSH REL (10-hour TWA) 0.03 mg/m³

ACGIH TLV (8-hour TWA) 0.03 mg/m³
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Experimental Protocols
Adherence to strict experimental protocols is paramount when working with Diacetone
Acrylamide. The following provides a step-by-step guide for its safe handling and disposal.

Handling and Storage
Engineering Controls: Always handle Diacetone Acrylamide in a well-ventilated area.[4]

Use a chemical fume hood, especially when handling the powder form to avoid aerosol

generation.[5]

Personal Hygiene: Wash hands and face thoroughly after handling.[4] Do not eat, drink, or

smoke in areas where Diacetone Acrylamide is handled or stored.[6]

Storage: Store in a cool, dry, and well-ventilated place.[2][6] Keep the container tightly

closed.[2][6] Diacetone Acrylamide is hygroscopic and can absorb moisture from the air.[2]

Incompatibilities: Avoid contact with strong oxidizing agents and strong bases.[2]

Spill Management
Small Spills: For small spills of the solid material, dampen the spill with water to prevent dust

formation.[3][7]

Containment: Carefully sweep or vacuum the dampened material and place it into a suitable,

labeled, and closed container for disposal.[2][6]

Decontamination: Use absorbent paper dampened with water to clean up any remaining

material.[3] Wash all contaminated surfaces with a strong soap and water solution.[3]

Personal Protective Equipment: Wear the appropriate PPE as outlined in the section above

during any spill cleanup.[2]

Disposal Plan
Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste according to US EPA guidelines in 40 CFR Parts

261.3.[2]
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Regulatory Compliance: Consult state and local hazardous waste regulations to ensure

complete and accurate classification and disposal.[2]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.

Do not let the product enter drains.

Safety Workflow Diagram
The following diagram illustrates the logical workflow for safely handling Diacetone
Acrylamide, from preparation to disposal.
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Safe Handling Workflow for Diacetone Acrylamide
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Caption: Workflow for safe handling of Diacetone Acrylamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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